N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[3-[(4-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• InChI: InChI=1S/C21H17FN6O3S/c22-15-4-1-13(2-5-15)9-28-20-19(26-27-28)21(25-11-24-20)32-10-18(29)23-8-14-3-6-16-17(7-14)31-12-30-16/h1-7,11H,8-10,12H2,(H,23,29)
• InChI Key: OMHQKBZXMHDUPQ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CSC3=NC=NC4=C3N=NN4CC5=CC=C(C=C5)F
• Molecular Formula: C21H17FN6O3S
• Molecular Weight: 452.5 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H17FN6O3S and its molecular weight is 452.46. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Activity

Research has indicated potential anticonvulsant properties in compounds similar to N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide. For instance, a study by Liu et al. (2016) synthesized and evaluated benztriazoles with mercapto-triazole and other heterocycle substituents for anticonvulsant activity. They found that compounds with similar structures exhibited significant potency in tests such as the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizures test, displaying lower neurotoxicity and higher protective index values than standard drugs used in the study (Liu, Zhang, Jin, & Quan, 2016).

Adenosine Receptor Affinity

Compounds structurally related to N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide have shown affinity towards adenosine receptors. A study by Betti et al. (1999) involving the synthesis of 7-aminosubstituted 1,2,3-triazolo[4,5-d]pyrimidines revealed that these compounds possessed high affinity and selectivity for the A1 receptor subtype, suggesting their potential application in neurological or cardiovascular research (Betti et al., 1999).

Insecticidal Properties

Another area of application is in insecticidal research. Fadda et al. (2017) explored the use of heterocycles incorporating a thiadiazole moiety, similar in structure to the compound , for their insecticidal properties against the cotton leafworm. These compounds demonstrated significant efficacy, highlighting their potential use in agricultural pest control (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Antidepressant Effects

Compounds with similar structures have also been investigated for their antidepressant activities. Zhang et al. (2016) synthesized a series of pyrido[2,3-d]pyrimidine derivatives, finding that certain compounds exhibited significant antidepressant properties, comparable to fluoxetine, in pharmacological tests like the forced swimming test (Zhang, Wang, Wen, Li, & Quan, 2016).

Antitumor and Antimicrobial Activities

There's also potential for antitumor and antimicrobial applications. Research by Riyadh (2011) on N-arylpyrazole-containing enaminones, similar in structure to N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide, showed promise in antitumor and antimicrobial activities. These compounds displayed significant cytotoxic effects against human breast and liver carcinoma cell lines, as well as antimicrobial properties (Riyadh, 2011).